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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of isoamyl lactate, ensuring the safety of laboratory
personnel and the protection of the environment.

Key Properties of Isoamyl Lactate

Understanding the physical and chemical properties of a substance is the first step toward safe
handling and disposal. The following table summarizes the key quantitative data for isoamyl

lactate.
Property Value
Molecular Formula C8H1603
Molecular Weight 160.21 g/mol [1]
Appearance Colorless to very pale yellow, clear liquid
Boiling Point 202°CJ[2]
Relative Density 0.96[2]
Flash Point Combustible liquid

o Does not meet GHS hazard criteria for 98.9% of
GHS Hazard Classification
reports[1]
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Experimental Protocols for Disposal

While isoamyl lactate is not classified as a hazardous substance in most cases, proper
disposal is still crucial to prevent environmental contamination.[1][3] The following protocols
outline the recommended procedures for its disposal.

General Disposal Considerations:

o Consult Local Regulations: Always consult your local, state, and federal regulations before
disposing of any chemical waste.[2]

e Recycling: If possible, recycle the isoamyl lactate through a licensed reclaimer.[2]

« Incineration: A preferred method of disposal is to burn the substance in a chemical
incinerator equipped with an afterburner and scrubber.[2]

e Environmental Precautions: Avoid releasing isoamyl lactate into the environment. Do not
empty into drains or surface water.[3]

Step-by-Step Disposal Procedure for Small Spills:
e Ensure Adequate Ventilation: Work in a well-ventilated area.[3]

» Wear Personal Protective Equipment (PPE): At a minimum, this should include safety
goggles, gloves, and a lab coat.

e Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to
soak up the spilled liquid.[2]

o Collect the Waste: Carefully scoop the absorbed material into a suitable, labeled container
for chemical waste.[2][3]

o Clean the Area: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.

o Dispose of Waste: The container with the absorbed isoamyl lactate should be disposed of
through your institution's chemical waste management program.
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Step-by-Step Disposal Procedure for Bulk Quantities:

o Containerize and Label: Ensure the bulk container of isoamyl lactate is securely sealed and
clearly labeled.

» Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to
arrange for pickup and disposal.

» Follow Transportation Regulations: Although isoamyl lactate is not subject to transport
regulations for dangerous goods, ensure it is transported in accordance with all applicable
regulations.[3]

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
isoamyl lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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